4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
CAS No. |
22042-77-9 |
|---|---|
Molecular Formula |
C6H7NOS2 |
Molecular Weight |
173.3 g/mol |
IUPAC Name |
4-methyl-2-methylsulfanyl-1,3-thiazole-5-carbaldehyde |
InChI |
InChI=1S/C6H7NOS2/c1-4-5(3-8)10-6(7-4)9-2/h3H,1-2H3 |
InChI Key |
QWGXPDAWYHFALD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)SC)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key structural features, physicochemical properties, and available biological data for 4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde and its analogs:
Impact of Substituents on Physicochemical Properties
- Electronic Effects: The methylsulfanyl (SCH₃) group at position 2 in the target compound is electron-donating, which may increase electron density on the thiazole ring, influencing reactivity in nucleophilic substitutions or metal coordination . The trifluoromethylphenyl substituent in the analog (C₁₂H₈F₃NOS) introduces strong electron-withdrawing effects, enhancing stability and lipophilicity, which could improve membrane permeability in drug design . Chloro and phenylsulfanyl groups in 4-chloro-2-(phenylsulfanyl)-1,3-thiazole-5-carbaldehyde create steric bulk and alter solubility profiles .
Melting Points :
- The trifluoromethylphenyl derivative exhibits a higher melting point (131–133°C) compared to other analogs, likely due to enhanced crystallinity from the planar CF₃-phenyl group .
Q & A
Basic Questions
Q. What are the recommended synthetic routes for 4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde?
- Methodological Answer : The compound can be synthesized via multi-step reactions involving cyclization and functional group introduction. A typical approach includes:
- Step 1 : Formation of the thiazole core using 2-methylsulfanyl acetothioamide and a suitable aldehyde precursor under acidic conditions.
- Step 2 : Selective oxidation or formylation at the 5-position using reagents like POCl₃/DMF (Vilsmeier-Haack reaction) .
- Critical Parameters : Temperature control (e.g., 0–5°C during formylation) and stoichiometric ratios to minimize side reactions.
- Validation : Monitor intermediates via TLC (silica gel, hexane/ethyl acetate) and confirm final product purity via HPLC (>95%) .
Q. Which analytical techniques are essential for characterizing this compound?
- Key Techniques :
- Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to confirm substituent positions and purity (e.g., aldehyde proton at ~9.8 ppm).
- Mass Spectrometry (MS) : High-resolution MS to verify molecular weight (e.g., [M+H]⁺ = 202.04).
- Chromatography : HPLC with UV detection (λ = 254 nm) for purity assessment .
- Data Interpretation : Cross-reference spectral data with computational tools (e.g., ChemDraw simulations) to resolve ambiguities.
Q. What solvents are optimal for solubility in biological assays?
- Recommended Solvents :
- Polar aprotic solvents : DMSO (for stock solutions) due to the compound’s limited aqueous solubility.
- Ethanol/MeOH : For reaction media or dilution in cell-based assays .
- Precaution : Avoid prolonged exposure to moisture to prevent aldehyde oxidation.
Advanced Research Questions
Q. How can reaction yield be optimized during synthesis?
- Strategies :
- Catalysis : Use Lewis acids (e.g., ZnCl₂) to accelerate cyclization .
- Stoichiometry : Maintain a 1:1.2 molar ratio of thioamide to aldehyde precursor to drive completion.
- Workup : Purify via column chromatography (silica gel, gradient elution) to isolate the product from byproducts like disulfides .
- Troubleshooting : Low yields may result from incomplete formylation; re-optimize POCl₃ concentration and reaction time .
Q. How does the methylsulfanyl group influence reactivity in cross-coupling reactions?
- Mechanistic Insight :
- The methylsulfanyl (–SMe) group acts as an electron-donating substituent, activating the thiazole ring toward electrophilic substitution at the 4-position.
- Applications : Facilitates Suzuki-Miyaura coupling with aryl boronic acids to generate biaryl derivatives .
- Experimental Design : Use Pd(PPh₃)₄ as a catalyst and K₂CO₃ as a base in THF/water (3:1) at 80°C .
Q. How to address contradictions in spectroscopic data during characterization?
- Resolution Workflow :
Repetition : Re-run NMR/MS under standardized conditions.
Isomer Analysis : Check for keto-enol tautomerism (common in aldehydes) via 2D NMR (e.g., NOESY).
Impurity Profiling : Use LC-MS to detect trace byproducts (e.g., oxidized sulfone derivatives) .
- Case Study : Discrepancies in ¹³C NMR peaks may arise from residual solvent; dry the sample under high vacuum and re-acquire data .
Q. What strategies enhance thermal stability for long-term storage?
- Stabilization Methods :
- Packaging : Store under argon in amber vials at –20°C to prevent photodegradation.
- Additives : Include stabilizers like BHT (0.1% w/w) to inhibit radical-mediated oxidation .
- Validation : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) and monitor via DSC for phase transitions .
Q. How to design derivatives for improved bioactivity?
- Derivatization Approaches :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
